Cas no 53009-33-9 (5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)-)

5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)- structure
53009-33-9 structure
Product Name:5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)-
CAS No:53009-33-9
MF:C10H11NO2
MW:177.199842691422
CID:358230
PubChem ID:71365407
Update Time:2025-04-19

5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)-
    • 5-(4-methylphenyl)-4H-1,2-oxazol-5-ol
    • 53009-33-9
    • DTXSID90788825
    • 5-(p-Tolyl)-4,5-dihydroisoxazol-5-ol
    • 5-(4-Methylphenyl)-4,5-dihydro-1,2-oxazol-5-ol
    • Inchi: 1S/C10H11NO2/c1-8-2-4-9(5-3-8)10(12)6-7-11-13-10/h2-5,7,12H,6H2,1H3
    • InChI Key: WCYDDJIBYLKDME-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(C)=CC=2)(CC=N1)O

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 41.8Ų

Experimental Properties

  • PSA: 41.82
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